Cas no 28005-76-7 (Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-)
28005-76-7 structure
Product Name:Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
CAS No:28005-76-7
MF:C11H17NO3
MW:211.257583379745
CID:280624
PubChem ID:241634
Update Time:2025-04-19
Ethanol,2,2'-[(2-methoxyphenyl)imino]bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
- 2-[N-(2-hydroxyethyl)-2-methoxyanilino]ethanol
- 2,2'-[(2-methoxyphenyl)imino]diethanol
- 2-methoxy-N,N-bis(2-hydroxyethyl)aniline
- AC1L67S2
- AC1Q57PK
- AG-J-19077
- AR-1D0859
- CTK4G0616
- N-(2-methoxyphenyl)diethanolamine
- N,N-bis (2-hydroxyethyl)-2-methoxyaniline
- N,N-Bis-(2-hydroxy-aethyl)-o-anisidin
- N,N-bis-(2-hydroxy-ethyl)-o-anisidine
- NSC49302
- SureCN3779042
- DTXSID40287156
- NSC-49302
- PDEFXTCPDZWBHL-UHFFFAOYSA-N
- 28005-76-7
- NSC 49302
- SCHEMBL3779042
- o-[N,N-bis(hydroxyethyl)amino]anisole
- 2,2'-[(2-methoxyphenyl)imino]-diethanol
-
- Inchi: 1S/C11H17NO3/c1-15-11-5-3-2-4-10(11)12(6-8-13)7-9-14/h2-5,13-14H,6-9H2,1H3
- InChI Key: PDEFXTCPDZWBHL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1N(CCO)CCO
Computed Properties
- Exact Mass: 211.12091
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 52.93
Ethanol,2,2'-[(2-methoxyphenyl)imino]bis- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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